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1H-imidazole-5-sulfonic acid (CAS: 60634-74-4) is a compelling heterocyclic organic
compound that merges the rich chemical functionality of an imidazole ring with the potent
acidity of a sulfonic acid group.[1] This unique combination renders it a molecule of significant
interest for researchers, scientists, and drug development professionals. Its structure, featuring
a five-membered ring with two nitrogen atoms and an appended -SOsH group, provides a
scaffold that is both biologically relevant and synthetically versatile.[1] The strategic placement
of the sulfonic acid group at the 5-position is crucial, influencing its electronic properties,
solubility, and overall reactivity.[1] This guide offers a comprehensive exploration of its core
properties, synthesis, reactivity, and applications, providing field-proven insights for its effective
utilization in research and development.

Molecular Structure and Physicochemical
Properties

The inherent characteristics of 1H-imidazole-5-sulfonic acid are dictated by its molecular
architecture. The imidazole core is a well-known pharmacophore present in many biologically
active molecules, while the sulfonic acid moiety imparts strong Brgnsted acidity and high water
solubility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Buy 1H-imidazole-5-sulfonic acid | 60634-74-4 [smolecule.com]
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Importance]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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